2-(2-aminopropyl)-4-methoxyphenol hydrochloride
Description
2-(2-aminopropyl)-4-methoxyphenol hydrochloride is a chemical compound that is structurally similar to amphetamine and methamphetamine . It belongs to a class of substances known as novel psychoactive substances (NPS) and is consumed for its stimulant or entactogenic effects, which are similar to those of MDMA and MDA .
Synthesis Analysis
The synthesis of 2-(2-aminopropyl)-4-methoxyphenol hydrochloride involves several steps. One method involves reacting 2-methoxyphenol with 2-bromo-1-propanamine in the presence of a base. The resulting product is then treated with hydrochloric acid to yield the hydrochloride salt. Another method involves a three-component reaction of 4-substituted 2,4-dioxobutanoic acid methyl esters with mixtures of an aromatic aldehyde and 1,2-diaminopropane .Molecular Structure Analysis
The molecular structure of 2-(2-aminopropyl)-4-methoxyphenol hydrochloride is similar to that of amphetamine and methamphetamine, with the key difference being the presence of a methoxy group and a hydrochloride salt .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 2-(2-aminopropyl)-4-methoxyphenol hydrochloride include methylation, formylation, Aldol-type condensation, reduction, and hydrolysis . The reactions with hydrazine, p-phenetidine, and acetic anhydride were also observed .Safety and Hazards
The safety data sheet for a similar compound, (3-Aminopropyl)triethoxysilane, indicates that it is a combustible liquid, harmful if swallowed, causes severe skin burns and eye damage, and may cause an allergic skin reaction . It is advised to avoid breathing its mist or vapors, and to wear protective clothing and eye protection when handling it .
Future Directions
Future research could focus on developing the synthesis of 2-(2-aminopropyl)-4-methoxyphenol hydrochloride metabolites as biomarkers of exposure . This would help in understanding the pharmacodynamics and toxicity of this compound and similar substances . Additionally, the proposed synthesis seems to leave space for further optimization .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-aminopropyl)-4-methoxyphenol hydrochloride involves the reaction of 2-methoxyphenol with 2-bromo-1-propanol to form 2-(2-bromopropyl)-4-methoxyphenol, which is then reacted with ammonia to form 2-(2-aminopropyl)-4-methoxyphenol. The final step involves the addition of hydrochloric acid to the amine to form the hydrochloride salt.", "Starting Materials": [ "2-methoxyphenol", "2-bromo-1-propanol", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-methoxyphenol is reacted with 2-bromo-1-propanol in the presence of a base such as potassium carbonate to form 2-(2-bromopropyl)-4-methoxyphenol.", "Step 2: 2-(2-bromopropyl)-4-methoxyphenol is then reacted with ammonia in the presence of a solvent such as ethanol to form 2-(2-aminopropyl)-4-methoxyphenol.", "Step 3: The final step involves the addition of hydrochloric acid to the amine to form the hydrochloride salt of 2-(2-aminopropyl)-4-methoxyphenol." ] } | |
CAS RN |
74516-49-7 |
Molecular Formula |
C10H16ClNO2 |
Molecular Weight |
217.7 |
Purity |
95 |
Origin of Product |
United States |
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